![molecular formula C15H15N3O2S B2676833 N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide CAS No. 1396888-19-9](/img/structure/B2676833.png)
N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves complex organic chemistry reactions. Unfortunately, the specific synthesis pathway for “N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide” is not available in the literature .
Chemical Reactions Analysis
The chemical reactions involving “N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide” are not documented in the literature .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and stability. Unfortunately, these specific properties for “N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide” are not available in the literature .
Scientific Research Applications
Synthesis and Structural Analysis
The compound N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide is involved in various synthetic pathways and structural analyses. For instance, Kumar et al. (2012) described the synthesis of 2-phenyl-4,5-substituted oxazoles, highlighting methodologies that involve intramolecular copper-catalyzed cyclization, potentially applicable to the synthesis of compounds like N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide (Kumar et al., 2012).
Drug Development and Pharmacokinetics
In drug development, this compound is relevant to the study of pharmacokinetics and pharmacodynamics. Wong et al. (2013) utilized modeling and simulation techniques in the preclinical stages of drug development, focusing on compounds structurally similar to N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide (Wong et al., 2013).
Antimicrobial and Antitumor Activities
Compounds related to N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide have been investigated for their potential antimicrobial and antitumor activities. Patel et al. (2015) synthesized heterocyclic compounds with potential antibacterial and antifungal properties (Patel & Patel, 2015). Additionally, Riyadh (2011) explored enaminones for synthesizing pyrazoles with antitumor and antimicrobial activities, which could inform research on similar compounds (Riyadh, 2011).
Potential in Antipsychotic and Anticancer Agents
Research into heterocyclic carboxamides, structurally related to N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide, has shown promise in developing antipsychotic and anticancer agents. Norman et al. (1996) evaluated heterocyclic analogues for their potential as antipsychotic agents (Norman et al., 1996).
Role in Tuberculosis Treatment
In the context of tuberculosis treatment, Amaroju et al. (2017) conducted a study on pyrazolo[4,3-c]pyridine carboxamides, examining their inhibitory activity against Mycobacterium tuberculosis (Amaroju et al., 2017). This research contributes to understanding the role compounds like N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide could play in treating infectious diseases.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-18-8-11(7-13(18)19)16-14(20)12-9-21-15(17-12)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMIHSPUKVLAXES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)NC(=O)C2=CSC(=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-methyl-5-oxopyrrolidin-3-yl)-2-phenylthiazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.